Cas no 188560-00-1 (13-O-Acetylglanduline)

13-O-Acetylglanduline structure
13-O-Acetylglanduline structure
Product Name:13-O-Acetylglanduline
CAS No:188560-00-1
MF:C29H39NO9
MW:545.621269464493
CID:6765738
Update Time:2024-03-03

13-O-Acetylglanduline Chemical and Physical Properties

Names and Identifiers

    • Glanduline 13-acetate
    • 13-O-Acetylglanduline
    • Inchi: 1S/C29H39NO9/c1-7-12(2)23(34)39-17-10-27-19-16-9-26-8-13(3)18(20(33)29(26,27)36)22(38-15(5)32)28(26,35)24(27)30(16)11-25(19,6)21(17)37-14(4)31/h12,16-22,24,33,35-36H,3,7-11H2,1-2,4-6H3/t12-,16+,17-,18-,19-,20-,21-,22+,24+,25-,26+,27-,28+,29+/m1/s1
    • InChI Key: FMHMIHWYLHPMBU-QWUKKUJLSA-N
    • SMILES: [C@H]1(C[C@@]23[C@H]4[C@@]5([C@]6(CC(=C)[C@H]([C@H]([C@@]26O)O)[C@@H]5OC(C)=O)C[C@H]2[C@@H]3[C@](CN24)(C)[C@@H]1OC(C)=O)O)OC([C@@H](CC)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 39
  • XLogP3: 0.905
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